![molecular formula C16H18N2O3S B5514480 5-(3,4-dimethoxybenzylidene)-2-(1-pyrrolidinyl)-1,3-thiazol-4(5H)-one](/img/structure/B5514480.png)
5-(3,4-dimethoxybenzylidene)-2-(1-pyrrolidinyl)-1,3-thiazol-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(3,4-dimethoxybenzylidene)-2-(1-pyrrolidinyl)-1,3-thiazol-4(5H)-one, also known as DMTS, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the thiazole family and is known for its unique chemical structure and properties.
Scientific Research Applications
Fluorescence and Electrochromism
Thiazolothiazole derivatives, closely related in structure to the compound , have been found to exhibit strong blue fluorescence and reversible electrochromism, which is a change in color when electricity is applied. These properties make them promising candidates for multifunctional optoelectronic applications, electron transfer sensing, and other photochemical uses (Woodward et al., 2017).
Antioxidant Activity
Another study on 5,7-dimethyl-3H-thiazolo[4,5-b]pyridine derivatives, which share a thiazole core with the compound of interest, revealed that these compounds exhibited significant antioxidant activity. This was determined through their ability to scavenge free radicals, suggesting potential applications in combating oxidative stress-related diseases (Chaban et al., 2013).
Antiproliferative and Antimicrobial Properties
Research on Schiff bases derived from 1,3,4-thiadiazole compounds, which are structurally related to thiazol-4(5H)-ones, demonstrated significant antiproliferative and antimicrobial properties. Certain derivatives showed high DNA protective ability against oxidative damage and strong antimicrobial activity against specific strains, indicating potential applications in developing new therapeutic agents (Gür et al., 2020).
Antimicrobial Activity and Molecular Docking Studies
Thiazolidinone hybrids with pyridine and pyrazole heterocycles were investigated for their antimicrobial activity against various bacterial and fungal strains. Some compounds exhibited prominent activity, and molecular docking studies provided insights into their binding modes, suggesting their potential in designing new antimicrobial agents (Desai et al., 2022).
Molecular Structure and Docking Studies
A comprehensive study of the molecular structure and electronic properties of a thiazol-4(5H)-one derivative revealed its potential in binding to cancer-related proteins, as demonstrated through molecular docking studies. This suggests applications in cancer research, particularly in understanding the interaction between small molecules and cancer targets (Shanmugapriya et al., 2022).
properties
IUPAC Name |
(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-pyrrolidin-1-yl-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-20-12-6-5-11(9-13(12)21-2)10-14-15(19)17-16(22-14)18-7-3-4-8-18/h5-6,9-10H,3-4,7-8H2,1-2H3/b14-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYLRLTLKAKMCHY-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)N=C(S2)N3CCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=O)N=C(S2)N3CCCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-5-(3,4-dimethoxybenzylidene)-2-(pyrrolidin-1-yl)-1,3-thiazol-4(5H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.